6-(2,4-dichlorophenyl)-N,N-dimethylpyrimidin-4-amine

• IUPAC Name: 6-(2,4-dichlorophenyl)-N,N-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C12H11Cl2N3/c1-17(2)12-6-11(15-7-16-12)9-4-3-8(13)5-10(9)14/h3-7H,1-2H3
• InChI Key: YJFDRALSGFZRQT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H11Cl2N3
• Molecular Weight: 268.14 g/mol

Description

6-(2,4-dichlorophenyl)-N,N-dimethylpyrimidin-4-amine, also known as DCPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a pyrimidine derivative that has been synthesized and studied for its biological and physiological effects.

Scientific Research Applications

Antihypertensive Activity

Research has shown that derivatives of pyrimidinamine, such as 6-arylpyrido[2,3-d]pyrimidin-7-amine, exhibit significant antihypertensive activity. Notably, compounds like 6-(2,6-dichlorophenyl)-2-methylpyrido[2,3-d]pyrimidin-7-amine have been found to lower blood pressure in spontaneously hypertensive rats to normotensive levels at certain doses. The structural variation in the 6-aryl group and the substitution in the pyridopyrimidine ring have been reported to influence this activity (Bennett et al., 1981).

Antimicrobial and Anticancer Properties

A study on the synthesis and structural characterization of 4-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-6-(2,4-dichlorophenyl)pyrimidin-2-amine demonstrated its potential as an antibacterial agent. The compound exhibited good to moderate antibacterial activity against both Gram-positive and Gram-negative bacteria, underlining its potential in addressing microbial infections (Murugavel et al., 2015).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds often involves 6-(2,4-dichlorophenyl)-N,N-dimethylpyrimidin-4-amine derivatives. For instance, the synthesis of new N-aryl-4-(pyridin-3-yl)pyrimidin-2-amine derivatives using palladium catalysis has been documented, showcasing the method's efficiency in yielding new heterocyclic compounds with potential pharmacological applications (El-Deeb et al., 2008).